![molecular formula C22H22FN3O B6121742 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide](/img/structure/B6121742.png)
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide, also known as FPN, is a chemical compound that has been widely studied in the field of neuroscience. It is a selective antagonist of the dopamine D3 receptor and has shown potential as a therapeutic agent for the treatment of various neurological disorders.
Scientific Research Applications
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has been studied extensively in the field of neuroscience, particularly in relation to its potential therapeutic applications. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. This compound has been investigated as a potential treatment for various neurological disorders, including addiction, depression, and schizophrenia.
Mechanism of Action
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide acts as a selective antagonist of the dopamine D3 receptor, blocking the binding of dopamine to this receptor. This leads to a decrease in the activity of the dopamine D3 receptor, which in turn affects the activity of other neurotransmitter systems in the brain. The exact mechanism of action of this compound is still being studied, but it is believed to involve the regulation of dopamine release and the modulation of other neurotransmitter systems.
Biochemical and Physiological Effects:
Studies have shown that this compound can decrease the activity of the dopamine D3 receptor, leading to a decrease in dopamine release in certain areas of the brain. This can result in changes in behavior, mood, and motivation. This compound has also been shown to affect other neurotransmitter systems, such as the glutamate and GABA systems, which are involved in the regulation of mood, anxiety, and cognition.
Advantages and Limitations for Lab Experiments
2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide has several advantages for use in lab experiments. It is a highly selective antagonist of the dopamine D3 receptor, which allows for the specific targeting of this receptor in studies. This compound is also commercially available and relatively easy to synthesize. However, there are also some limitations to the use of this compound in lab experiments. It has a relatively short half-life, which can make it difficult to study the long-term effects of the compound. Additionally, the effects of this compound on other neurotransmitter systems can complicate the interpretation of results.
Future Directions
There are several future directions for research on 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide. One area of interest is the potential therapeutic applications of this compound for the treatment of addiction, depression, and schizophrenia. Further studies are needed to determine the optimal dosage and administration of this compound for these conditions. Another area of research is the development of new compounds that target the dopamine D3 receptor with greater selectivity and potency than this compound. Finally, studies are needed to investigate the long-term effects of this compound on behavior, mood, and cognition, as well as its effects on other neurotransmitter systems in the brain.
Synthesis Methods
The synthesis of 2-[4-(2-fluorophenyl)-1-piperazinyl]-N-1-naphthylacetamide involves several steps, including the reaction of 1-naphthylacetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-fluorophenylpiperazine to yield this compound. The synthesis of this compound has been described in detail in several scientific publications, and the compound is commercially available from various chemical suppliers.
properties
IUPAC Name |
2-[4-(2-fluorophenyl)piperazin-1-yl]-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22FN3O/c23-19-9-3-4-11-21(19)26-14-12-25(13-15-26)16-22(27)24-20-10-5-7-17-6-1-2-8-18(17)20/h1-11H,12-16H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AETJJPZTDPOOFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)NC2=CC=CC3=CC=CC=C32)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.